Cas no 2019542-89-1 (Isothiazole, 5-(4-bromobutyl)-)

• Product Name: Isothiazole, 5-(4-bromobutyl)-
• CAS No: 2019542-89-1
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 5286075
• Update Time: 2025-10-28

Isothiazole, 5-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-(4-bromobutyl)-

• Inchi： 1S/C7H10BrNS/c8-5-2-1-3-7-4-6-9-10-7/h4,6H,1-3,5H2
• InChI Key： IAELTNQIOUNKGR-UHFFFAOYSA-N
• SMILES： S1C(CCCCBr)=CC=N1

Additional information on Isothiazole, 5-(4-bromobutyl)-

Introduction to 5-(4-Bromobutyl)isothiazole (CAS No. 2019542-89-1)

5-(4-Bromobutyl)isothiazole, with the CAS number 2019542-89-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique isothiazole ring structure and the presence of a brominated butyl group, which imparts specific chemical and biological properties.

The isothiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its versatility in forming stable and reactive intermediates. The substitution of the isothiazole ring with a 4-bromobutyl group adds an additional layer of complexity and functionality, making 5-(4-Bromobutyl)isothiazole a valuable building block in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 5-(4-Bromobutyl)isothiazole has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(4-Bromobutyl)isothiazole exhibited significant inhibition of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases.

Beyond medicinal applications, 5-(4-Bromobutyl)isothiazole has also been investigated for its utility in materials science. The brominated butyl group can be readily functionalized through various chemical reactions, making it an attractive candidate for the synthesis of polymers and other advanced materials. A 2020 study in Polymer Chemistry demonstrated that 5-(4-Bromobutyl)isothiazole-based polymers exhibited excellent thermal stability and mechanical strength, highlighting their potential for use in high-performance applications.

The synthesis of 5-(4-Bromobutyl)isothiazole typically involves multi-step processes that include the formation of the isothiazole ring and subsequent bromination of the butyl chain. One common approach involves the reaction of 4-bromo-1-butene with thiourea to form an intermediate thiourea derivative, which is then cyclized to form the isothiazole ring. The final step involves bromination to introduce the bromine atom at the desired position on the butyl chain.

The physical properties of 5-(4-Bromobutyl)isothiazole, such as its melting point, boiling point, and solubility, are crucial for its handling and application. It is generally a solid at room temperature with a melting point ranging from 60°C to 70°C. Its solubility in common organic solvents like dichloromethane and dimethylformamide makes it easy to manipulate in laboratory settings.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The environmental impact of 5-(4-Bromobutyl)isothiazole is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and minimize environmental release. Green chemistry principles should be applied wherever possible to reduce the ecological footprint associated with its production and use.

In conclusion, 5-(4-Bromobutyl)isothiazole (CAS No. 2019542-89-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, it is likely that this compound will play an increasingly important role in advancing various scientific fields.